Cas no 185113-23-9 (2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid)

2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid structure
185113-23-9 structure
Product Name:2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid
CAS No:185113-23-9
MF:C14H11ClO4
MW:278.687743425369
CID:2784718
Update Time:2023-08-07

2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(3-Chlorophenyl)methoxy]-6-hydroxybenzoic acid
    • Inchi: 1S/C14H11ClO4/c15-10-4-1-3-9(7-10)8-19-12-6-2-5-11(16)13(12)14(17)18/h1-7,16H,8H2,(H,17,18)
    • InChI Key: ODROVLGXQFBFDQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)COC1C=CC=C(C=1C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 310
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.8
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